N-{[2-(2-methoxyphenoxy)-3-pyridinyl]methyl}nicotinamide 1-oxide

• IUPAC Name: N-[[2-(2-methoxyphenoxy)pyridin-3-yl]methyl]-1-oxidopyridin-1-ium-3-carboxamide
• InChI: InChI=1S/C19H17N3O4/c1-25-16-8-2-3-9-17(16)26-19-14(6-4-10-20-19)12-21-18(23)15-7-5-11-22(24)13-15/h2-11,13H,12H2,1H3,(H,21,23)
• InChI Key: HUBILWWJKYHCNB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1OC2=C(C=CC=N2)CNC(=O)C3=C[N+](=CC=C3)[O-]
• Molecular Formula: C19H17N3O4
• Molecular Weight: 351.4 g/mol

Description

N-{[2-(2-methoxyphenoxy)-3-pyridinyl]methyl}nicotinamide 1-oxide, also known as MPO, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas.

Scientific Research Applications

N-{[2-(2-methoxyphenoxy)-3-pyridinyl]methyl}nicotinamide 1-oxide has been widely studied for its potential applications in various areas of scientific research. It has been found to have anticancer, anti-inflammatory, and antioxidant properties, making it a promising candidate for cancer treatment, inflammation management, and oxidative stress reduction. Additionally, N-{[2-(2-methoxyphenoxy)-3-pyridinyl]methyl}nicotinamide 1-oxide has been found to have neuroprotective effects, making it a potential treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's.

Mechanism of Action

The mechanism of action of N-{[2-(2-methoxyphenoxy)-3-pyridinyl]methyl}nicotinamide 1-oxide is not fully understood, but it is believed to involve the activation of various signaling pathways that regulate cell growth, proliferation, and survival. N-{[2-(2-methoxyphenoxy)-3-pyridinyl]methyl}nicotinamide 1-oxide has been found to inhibit the activity of certain enzymes that are involved in cancer cell growth and proliferation, leading to cell death. Additionally, N-{[2-(2-methoxyphenoxy)-3-pyridinyl]methyl}nicotinamide 1-oxide has been found to activate certain proteins that are involved in the regulation of inflammation and oxidative stress, leading to reduced inflammation and oxidative damage.
Biochemical and Physiological Effects:
N-{[2-(2-methoxyphenoxy)-3-pyridinyl]methyl}nicotinamide 1-oxide has been found to have various biochemical and physiological effects. It has been found to induce apoptosis in cancer cells, reduce inflammation and oxidative stress, and promote neuroprotection. Additionally, N-{[2-(2-methoxyphenoxy)-3-pyridinyl]methyl}nicotinamide 1-oxide has been found to have a positive effect on glucose and lipid metabolism, making it a potential treatment for metabolic disorders such as diabetes and obesity.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-{[2-(2-methoxyphenoxy)-3-pyridinyl]methyl}nicotinamide 1-oxide for lab experiments is its versatility. It can be synthesized using various methods and can be used in a variety of applications. Additionally, N-{[2-(2-methoxyphenoxy)-3-pyridinyl]methyl}nicotinamide 1-oxide has been found to have low toxicity, making it a safe option for lab experiments. However, one of the limitations of N-{[2-(2-methoxyphenoxy)-3-pyridinyl]methyl}nicotinamide 1-oxide is its high cost, which may limit its use in certain experiments.

Future Directions

There are numerous future directions for N-{[2-(2-methoxyphenoxy)-3-pyridinyl]methyl}nicotinamide 1-oxide research. One potential direction is the development of N-{[2-(2-methoxyphenoxy)-3-pyridinyl]methyl}nicotinamide 1-oxide-based therapies for cancer treatment, inflammation management, and neurodegenerative diseases. Additionally, further research is needed to fully understand the mechanism of action of N-{[2-(2-methoxyphenoxy)-3-pyridinyl]methyl}nicotinamide 1-oxide and its effects on various signaling pathways. Finally, the development of more cost-effective synthesis methods for N-{[2-(2-methoxyphenoxy)-3-pyridinyl]methyl}nicotinamide 1-oxide could lead to increased use and further research in this area.
Conclusion:
In conclusion, N-{[2-(2-methoxyphenoxy)-3-pyridinyl]methyl}nicotinamide 1-oxide is a promising compound with potential applications in various areas of scientific research. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research in this area could lead to the development of novel therapies for various diseases and disorders.

Synthesis Methods

N-{[2-(2-methoxyphenoxy)-3-pyridinyl]methyl}nicotinamide 1-oxide can be synthesized using a variety of methods, including chemical synthesis, enzymatic synthesis, and microbial synthesis. The chemical synthesis method involves the reaction of 2-methoxyphenol, 3-pyridinemethanol, and nicotinoyl chloride in the presence of a catalyst. The enzymatic synthesis method involves the use of enzymes to catalyze the reaction between 2-methoxyphenol, 3-pyridinemethanol, and nicotinamide. The microbial synthesis method involves the use of microorganisms to produce N-{[2-(2-methoxyphenoxy)-3-pyridinyl]methyl}nicotinamide 1-oxide through fermentation.